Cas no 478080-98-7 (N,N-DIMETHYL-2-PHENYL-5-(PHENYLSULFONYL)-4-PYRIMIDINAMINE)

• Product Name: N,N-DIMETHYL-2-PHENYL-5-(PHENYLSULFONYL)-4-PYRIMIDINAMINE
• CAS No: 478080-98-7
• MF: C₁₈H₁₇N₃O₂S
• MW: 339.411482572556
• CID: 5232174
• Update Time: 2026-03-07

N,N-DIMETHYL-2-PHENYL-5-(PHENYLSULFONYL)-4-PYRIMIDINAMINE Chemical and Physical Properties

Names and Identifiers

• N,N-DIMETHYL-N-[2-PHENYL-5-(PHENYLSULFONYL)-4-PYRIMIDINYL]AMINE
• N,N-DIMETHYL-2-PHENYL-5-(PHENYLSULFONYL)-4-PYRIMIDINAMINE
• 5-(benzenesulfonyl)-N,N-dimethyl-2-phenylpyrimidin-4-amine
• MLS000721142
• HMS2698J08
• SMR000335325

• Inchi： 1S/C18H17N3O2S/c1-21(2)18-16(24(22,23)15-11-7-4-8-12-15)13-19-17(20-18)14-9-5-3-6-10-14/h3-13H,1-2H3
• InChI Key： DTWXHGYNVUCCSA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1=CN=C(C2C=CC=CC=2)N=C1N(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 491
• XLogP3: 3.1
• Topological Polar Surface Area: 71.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on N,N-DIMETHYL-2-PHENYL-5-(PHENYLSULFONYL)-4-PYRIMIDINAMINE

N,N-DIMETHYL-2-PHENYL-5-(PHENYLSULFONYL)-4-PYRIMIDINAMINE: A Comprehensive Overview

The compound CAS No 478080-98-7, also known as N,N-DIMETHYL-2-PHENYL-5-(PHENYLSULFONYL)-4-PYRIMIDINAMINE, is a highly specialized organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its structure, synthesis, applications, and recent advancements in research.

The molecular structure of N,N-DIMETHYL-2-PHENYL-5-(PHENYLSULFONYL)-4-PYRIMIDINAMINE is characterized by a pyrimidine ring system, which serves as the core framework. The pyrimidine ring is a six-membered aromatic structure with alternating single and double bonds, providing stability and reactivity. Attached to this ring are two substituents: a dimethylamino group at position 4 and a phenylsulfonyl group at position 5. These substituents play a crucial role in modulating the compound's physical and chemical properties.

Recent studies have highlighted the importance of N,N-DIMETHYL groups in enhancing the compound's lipophilicity, which is essential for its bioavailability in pharmaceutical applications. The phenylsulfonyl group at position 5 contributes to the molecule's electronic properties, making it a potential candidate for use in electronic materials. Additionally, the phenyl group at position 2 introduces aromaticity and further stabilizes the molecule.

The synthesis of CAS No 478080-98-7 involves a multi-step process that typically begins with the preparation of the pyrimidine core. This is followed by successive substitution reactions to introduce the dimethylamino and phenylsulfonyl groups. Researchers have recently explored more efficient synthetic routes, such as using microwave-assisted synthesis or catalytic methods, to improve yield and reduce reaction time. These advancements have made the production of this compound more feasible for large-scale applications.

In terms of applications, N,N-DIMETHYL-2-PHENYL-5-(PHENYLSULFONYL)-4-PYRIMIDINAMINE has shown potential in the development of new drug candidates. Its ability to inhibit specific enzymes or receptors makes it a valuable lead compound in medicinal chemistry. For instance, recent research has demonstrated its efficacy as an inhibitor of kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders.

Beyond pharmaceuticals, this compound has also found applications in agrochemicals. Its ability to act as a herbicide or insecticide has been explored in recent studies. The phenylsulfonyl group plays a significant role in enhancing its pesticidal activity while maintaining low toxicity to non-target organisms.

Environmental considerations are another area where this compound has been studied extensively. Researchers have investigated its biodegradability and impact on ecosystems. Recent findings suggest that under certain conditions, the compound can undergo microbial degradation, reducing its persistence in the environment.

In conclusion, CAS No 478080-98-7, or N,N-DIMETHYL-2-PHENYL-5-(PHENYLSULFONYL)-4-PYRIMIDINAMINE, is a versatile compound with wide-ranging applications across multiple industries. Its unique structure and functional groups make it an attractive target for further research and development. As advancements in synthetic methods and biological studies continue to emerge, this compound holds great promise for addressing challenges in medicine, agriculture, and environmental science.